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Compound of Interest

Compound Name: (+)-Camphor-10-sulfonic acid

Cat. No.: B028844 Get Quote

(+)-Camphor-10-sulfonic acid is characterized as a relatively strong acid.[1] This pronounced

acidity is attributed to the presence of the sulfonic acid group (-SO₃H) attached to the camphor

scaffold. Like other sulfonic acids, it readily donates a proton, making it highly effective as a

catalyst and a resolving agent in chemical reactions.[2] Its strength as an acid is a key factor in

its utility, particularly in forming diastereomeric salts with racemic mixtures of amines and other

basic compounds, which facilitates their separation.[2] A 200 g/L solution of its (1S)-(+)-

enantiomer in water exhibits a pH of 0.3, further underscoring its significant acidic nature.[4]

The dissociation of (+)-Camphor-10-sulfonic acid in water is illustrated below. The equilibrium

lies far to the right, indicating a high degree of ionization.
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Caption: Dissociation of (+)-Camphor-10-sulfonic acid in water.
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Quantitative Acidity Data: pKa Values
The acid dissociation constant (pKa) is the primary quantitative measure of a compound's

acidity in a given solvent. A lower pKa value corresponds to a stronger acid. Various sources

have reported pKa values for camphorsulfonic acid, which are summarized in the table below.

Parameter Value Source Type Notes

pKa 1.2 General
For Camphorsulfonic

acid.[1][2]

Predicted pKa 1.17 ± 0.50 Predicted
For (+)-Camphor-10-

sulfonic acid.[5][6]

The low pKa values confirm that (+)-Camphor-10-sulfonic acid is a strong acid, comparable

in strength to other sulfonic acids.[1] This property is fundamental to its application as a catalyst

in reactions that require a strong, non-nucleophilic proton source and in the formation of salts

to enhance the solubility of pharmaceutical compounds.[2]

Experimental Protocol for pKa Determination
The determination of pKa for strong acids requires precise and robust methodologies.

Potentiometric titration is a high-precision and commonly used technique for this purpose.[7]

Principle of Potentiometric Titration
This method involves the gradual addition of a standardized titrant (a strong base, e.g., NaOH)

to a solution of the acid being analyzed. A pH electrode is used to monitor the change in pH as

a function of the volume of titrant added.[7][8] The pKa is determined from the resulting titration

curve, specifically at the half-equivalence point where the concentrations of the acid and its

conjugate base are equal.[8]

Detailed Methodology
Preparation of Solutions:

Analyte Solution: Prepare a solution of (+)-Camphor-10-sulfonic acid of a known

concentration (e.g., 0.01 M) in deionized, carbonate-free water. The use of pure compound
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is essential for accuracy.[7]

Titrant Solution: Prepare a standardized solution of a strong base, such as 0.1 M sodium

hydroxide (NaOH), ensuring it is also carbonate-free to avoid measurement errors.[7]

Calibration Buffers: Use at least two standard pH buffers (e.g., pH 4.01 and 7.00) to

calibrate the pH meter and electrode.

Instrumentation Setup:

Calibrate the pH meter using the standard buffers according to the manufacturer's

instructions.

Place a known volume of the analyte solution into a beaker equipped with a magnetic

stirrer.

Immerse the calibrated pH electrode and a temperature probe into the solution.

Use an automated titrator or a burette to precisely dispense the NaOH titrant.

Titration Procedure:

Record the initial pH of the analyte solution.

Add the NaOH titrant in small, precise increments (e.g., 0.1 mL).

After each addition, allow the solution to stabilize and record the pH and the total volume

of titrant added.

Continue the titration well past the equivalence point, which is characterized by a sharp

change in pH.

Data Analysis:

Plot the measured pH values (y-axis) against the volume of NaOH added (x-axis) to

generate the titration curve.
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Determine the equivalence point, which is the inflection point of the sigmoid curve. This

can be found by calculating the first or second derivative of the curve.

The volume of titrant at the half-equivalence point (half the volume required to reach the

equivalence point) is located.

The pKa value is equal to the pH of the solution at this half-equivalence point.
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Caption: Experimental workflow for pKa determination via potentiometric titration.

Applications in Research and Drug Development
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The strong acidic nature and chiral structure of (+)-Camphor-10-sulfonic acid make it

invaluable in the pharmaceutical industry.

Chiral Resolution: It is a highly effective resolving agent for separating racemic mixtures of

chiral amines and other cationic compounds, which is a critical step in producing

enantiomerically pure active pharmaceutical ingredients (APIs).[1][9]

Pharmaceutical Salt Formation: CSA is used to form salts (camsilates) with drug molecules.

[1] This can significantly enhance the aqueous solubility and improve the dissolution profile

of poorly soluble drugs, a common challenge in drug formulation.[2] For example, it has been

used in formulations of trimetaphan and lanabecestat.[1]

Asymmetric Synthesis: As a strong chiral Brønsted acid, it serves as an organocatalyst in a

variety of stereoselective transformations, enabling the synthesis of complex chiral

molecules with high enantiomeric purity.[2][3]

Potential for Impurities: Researchers should be aware that in the presence of residual

alcohols (like methanol or ethanol) from manufacturing processes, camphorsulfonic acid can

form alkyl camphorsulfonates. These byproducts are considered potential genotoxic

impurities (PGIs) and must be monitored and controlled in final APIs.[10]

In conclusion, (+)-Camphor-10-sulfonic acid is a strong, chiral acid with a pKa value around

1.2. Its properties are well-characterized, and its acidity is central to its widespread use in

resolving racemic mixtures, catalyzing asymmetric reactions, and improving the formulation of

pharmaceuticals. A precise understanding of its pKa and the methods for its determination is

essential for its effective application in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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